3-Cyano-4-methylbenzoic acid

• IUPAC Name: 3-cyano-4-methylbenzoic acid
• InChI: InChI=1S/C9H7NO2/c1-6-2-3-7(9(11)12)4-8(6)5-10/h2-4H,1H3,(H,11,12)
• InChI Key: GWSXYSZAGOCSNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)C#N
• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• CAS RN: 138642-93-0

Description

3-Cyano-4-methylbenzoic acid is a chemical compound with the molecular formula C9H7NO2. It is a solid substance and is used by researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of 3-Cyano-4-methylbenzoic acid consists of 9 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. The molecular weight is 161.16.

Scientific Research Applications

Solubility and Solvent Effects

• Research on the solubility of related compounds, such as 2-amino-3-methylbenzoic acid, in various solvents has been conducted. This is crucial for understanding the purification processes of similar compounds (Zhu et al., 2019).

Crystal Structure and Property Research

• Studies on compounds with 3-methylbenzoic acid have been performed, highlighting the significance of crystal structure analysis in compounds related to 3-cyano-4-methylbenzoic acid (Xiang, 2011).

Photocatalytic Degradation Studies

• The photocatalytic reaction of o-methylbenzoic acid under various conditions has been investigated, demonstrating the potential of 3-cyano-4-methylbenzoic acid in environmental applications (Wang et al., 2000).

Application in Optics and Electronics

• The synthesis of compounds with aggregation-enhanced emission properties, which are relevant to the field of optics and electronics, has been explored. These studies may be pertinent to 3-cyano-4-methylbenzoic acid due to similar structural characteristics (Jia et al., 2013).

Catalysis in Phosphodiester Bond Hydrolysis

• The synthesis of complexes like 4-(1,4,7,10-Tetraazacyclotetradec-1-yl)methylbenzoic acid has applications in catalyzing the hydrolysis of phosphodiester bonds, which could be relevant for 3-cyano-4-methylbenzoic acid (Knight et al., 2004).

Solid-Liquid Equilibrium and Thermodynamics

• The determination of solid-liquid equilibrium and thermodynamic properties of similar compounds like 4-methylbenzoic acid provides insight into the physical properties and industrial applications of 3-cyano-4-methylbenzoic acid (Yang et al., 2017).

Luminescence Sensing Properties

• Research on the luminescent color changes of lanthanide complexes using compounds like 4-cyano-3-methylbenzoic acid has implications for the development of sensors and novel materials (Liu et al., 2019).

Safety and Hazards

3-Cyano-4-methylbenzoic acid is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. It is recommended to avoid contact with skin and eyes, avoid breathing dust, and keep in a dry, cool, and well-ventilated place.